Cas no 136620-24-1 ({2-(4-methylbenzyl)thiophenyl}amine)

• Product Name: {2-(4-methylbenzyl)thiophenyl}amine
• CAS No: 136620-24-1
• MF: C₁₄H₁₅NS
• MW: 229.3406021595
• CID: 875224
• Update Time: 2026-04-29

{2-(4-methylbenzyl)thiophenyl}amine Chemical and Physical Properties

Names and Identifiers

• 2-[(4-methylbenzyl)thio]aniline(SALTDATA: HCl)
• 2-[(4-methylphenyl)methylsulfanyl]aniline
• 2-(4-methylbenzyl)thioaniline
• 2-(4-methylbenzyl)thioaniline(Man-4-MBzl)
• 2-(p-tolylmethylsulfanyl)aniline
• 2-[(4-methylbenzyl)sulfanyl]aniline
• AC1NOG3P
• BBL025623
• CTK4C0387
• STL381248
• SureCN8378911
• {2-(4-methylbenzyl)thiophenyl}amine

• Inchi： InChI=1S/C14H15NS/c1-11-6-8-12(9-7-11)10-16-14-5-3-2-4-13(14)15/h2-9H,10,15H2,1H3
• InChI Key： MVJABYMVHVSANO-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)CSC2=CC=CC=C2N

Computed Properties

• Exact Mass: 229.09300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 51.32000
• LogP: 4.45070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on {2-(4-methylbenzyl)thiophenyl}amine

Introduction to {2-(4-methylbenzyl)thiophenyl}amine (CAS No. 136620-24-1)

{2-(4-methylbenzyl)thiophenyl}amine, also known by its CAS number 136620-24-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with an amine group and a 4-methylbenzyl substituent. The thiophene ring, a five-membered heterocyclic compound containing sulfur, is known for its aromaticity and stability, making it a valuable component in various chemical applications.

Recent studies have highlighted the potential of {2-(4-methylbenzyl)thiophenyl}amine in drug discovery and material synthesis. The compound's structure allows for versatile functionalization, enabling its use as a building block in the synthesis of more complex molecules. For instance, researchers have explored its role in creating bioactive compounds with potential applications in cancer therapy and neurodegenerative diseases. The presence of the amine group provides opportunities for further chemical modifications, such as amidation or alkylation, which can enhance the compound's bioavailability and pharmacokinetic properties.

In addition to its role in drug discovery, {2-(4-methylbenzyl)thiophenyl}amine has shown promise in materials science. The thiophene moiety is known to exhibit interesting electronic properties, making it a candidate for use in organic electronics. Recent research has focused on incorporating this compound into conductive polymers and organic semiconductors, where it can contribute to improved charge transport properties. Furthermore, the 4-methylbenzyl substituent adds steric bulk to the molecule, which can influence its solubility and stability in various solvents—a critical factor in material processing.

The synthesis of {2-(4-methylbenzyl)thiophenyl}amine has also been a topic of recent investigation. Traditional methods often involve multi-step reactions with low yields, but advancements in catalytic chemistry have enabled more efficient synthetic routes. For example, the use of palladium-catalyzed cross-coupling reactions has significantly streamlined the process, allowing for higher purity and scalability. These improvements are particularly important for industrial applications where large-scale production is required.

From an environmental standpoint, the compound's biodegradability and toxicity profile are areas of ongoing research. Initial studies suggest that {2-(4-methylbenzyl)thiophenyl}amine exhibits moderate biodegradability under aerobic conditions, which is encouraging for its potential use in sustainable chemical processes. However, further research is needed to fully understand its environmental impact and to develop strategies for minimizing any adverse effects.

In conclusion, {2-(4-methylbenzyl)thiophenyl}amine (CAS No. 136620-24-1) is a versatile compound with a wide range of potential applications in chemistry and materials science. Its unique structure and functional groups make it an attractive candidate for further research and development. As new insights emerge from ongoing studies, this compound is likely to play an increasingly important role in advancing both scientific knowledge and practical applications.